Cas no 1698981-84-8 (methyl 6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• CAS No: 1698981-84-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5700282
• PubChem ID: 136709637
• Update Time: 2025-06-03

methyl 6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl6-methyl-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrimidine-3-carboxylate
• Methyl 6-methyl-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrimidine-3-carboxylate
• 1698981-84-8
• EN300-1117980
• methyl 6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate

• Inchi： 1S/C8H12N4O2/c1-5-3-9-7-6(8(13)14-2)10-11-12(7)4-5/h5,9H,3-4H2,1-2H3
• InChI Key： JJQYDNONNNIWRN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2NCC(C)CN2N=N1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69Ų

Additional information on methyl 6-methyl-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate

Methyl 6-Methyl-4H,5H,6H,7H-1,2,3-Triazolo[1,5-a]Pyrimidine-3-Carboxylate: A Comprehensive Overview

The compound methyl 6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1698981-84-8) is a structurally unique organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazolopyrimidines, which are heterocyclic compounds characterized by a fused triazole and pyrimidine ring system. The presence of the methyl group at the 6-position and the carboxylate ester functionality at the 3-position introduces interesting electronic and steric properties that make this compound a valuable subject for research and development.

Recent studies have highlighted the importance of triazolopyrimidines in drug discovery and materials science. The fused ring system in methyl 6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate provides a rigid framework that can be exploited for designing bioactive molecules. For instance, researchers have explored the potential of this compound as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with metal ions has opened new avenues in catalysis and sensing applications.

The synthesis of methyl 6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate involves a multi-step process that typically starts with the preparation of the parent triazolopyrimidine ring system. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product. Additionally, green chemistry approaches have been implemented to minimize waste and reduce environmental impact during the synthesis process.

In terms of applications,methyl 6-methyl-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate has shown promise in several areas. In pharmaceutical research,
this compound has been investigated as a potential lead molecule for developing new drugs targeting various diseases. Its ability to interact with biological macromolecules such as proteins and nucleic acids makes it a valuable tool in drug design. Furthermore,
the compound has been explored for its role in supramolecular chemistry,
where it can serve as a versatile component in self-assembled structures.

The structural versatility of
methyl 6-methyl-4H,
5H,
6H,
7 strong>-
< strong >1 strong >,
< strong >2 strong >,
< strong >3 strong > -triazolo[< strong >1 strong >,
< strong >5 strong > -a]pyrimidine -< strong >3 strong > -carboxylate enables it to participate in various chemical reactions.
For instance,
the carboxylate ester group can undergo hydrolysis under specific conditions to yield the corresponding carboxylic acid.
This property is particularly useful in modifying the compound's solubility and reactivity for specific applications.
Moreover,
the methyl group at position 6 can act as a directing group in further functionalization reactions.

In conclusion,
< strong>m ethyl 6-m ethyl -4 H ,5 H ,6 H ,7 H -1 ,2 ,3 -triazolo [1 ,5 -a ]pyrimidine -3 -carbox ylate (CAS No . 1698981 -84 -8 ) is a fascinating compound with diverse potential applications . Its unique structure , combined with recent advances in synthetic methods and application studies , positions it as an important molecule in contemporary chemical research . As ongoing investigations continue to uncover new properties and uses for this compound , its significance in both academic and industrial settings is expected to grow further .